2-(3-Bromophenyl)ethanesulfonic acid

• Molecular Formula: C8H9BrO3S
• Molecular Weight: 265.13 g/mol
• IUPAC Name: 2-(3-bromophenyl)ethanesulfonic acid
• InChI: InChI=1S/C8H9BrO3S/c9-8-3-1-2-7(6-8)4-5-13(10,11)12/h1-3,6H,4-5H2,(H,10,11,12)
• InChI Key: QGPHFPZAOIZRAA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)CCS(=O)(=O)O

Description

2-(3-Bromophenyl)ethanesulfonic acid is a brominated aryl sulfonic acid derivative of interest in various chemical and pharmaceutical research fields. Compounds featuring a sulfonic acid group attached to an aryl-ethane backbone are valuable building blocks in organic synthesis and medicinal chemistry. They are commonly utilized in the design and synthesis of more complex molecules, such as sulfonamides, which have been explored as potential inhibitors for various biological targets . As a reagent, it may be used in structure-activity relationship (SAR) studies, particularly in the development of compounds targeting enzymatic activity . Researchers value this chemical for its aromatic ring system, which allows for further functionalization, and the polar sulfonic acid group, which can influence the solubility and physicochemical properties of the resulting molecules. This product is strictly for research purposes and is not intended for diagnostic or therapeutic use. For laboratory research only. Not for human or veterinary use.

Scientific Research Applications

Chemical Applications

Building Block in Organic Synthesis
2-(3-Bromophenyl)ethanesulfonic acid serves as a crucial building block for synthesizing more complex organic molecules. It can undergo various chemical transformations, including oxidation and reduction reactions, leading to the formation of sulfoxides and sulfones, as well as thiazolidine derivatives depending on the nucleophiles used.

Reagent in Chemical Reactions
This compound is utilized as a reagent in organic synthesis. Its sulfonic acid group enhances solubility and reactivity in polar solvents, making it suitable for diverse chemical reactions. It has been employed in the preparation of pharmaceutical intermediates and active pharmaceutical ingredients.

Biological Applications

Antimicrobial Properties
Research indicates that compounds similar to 2-(3-Bromophenyl)ethanesulfonic acid exhibit significant antimicrobial activity. Preliminary studies on sulfonamide derivatives have shown effectiveness against various bacterial strains, with minimal inhibitory concentrations often in the low microgram per milliliter range. This suggests potential applications in developing new antibacterial agents.

Antitumor Activity
The compound has been investigated for its potential antitumor properties. Related studies have demonstrated that benzothiazole derivatives can inhibit cancer cell proliferation across several lines, including melanoma and non-small cell lung cancer. The structure-activity relationship studies indicate that modifications to the benzothiazole ring enhance antitumor efficacy .

Medicinal Applications

Therapeutic Potential
Due to its unique structure, 2-(3-Bromophenyl)ethanesulfonic acid is explored for therapeutic applications. It has been linked to sodium channel-mediated diseases such as epilepsy. Compounds with similar structures have shown promise in blocking sodium channels, which are critical for neuronal signaling .

Anticonvulsant Evaluation

A study evaluated benzothiazole derivatives for anticonvulsant activity using the maximal electroshock seizure test in mice. Compounds structurally similar to 2-(3-Bromophenyl)ethanesulfonic acid demonstrated significant protection against seizures at doses as low as 50 mg/kg, indicating potential use in treating epilepsy.

Antimicrobial Testing

Research focused on the antibacterial properties of sulfonamide derivatives reported effective inhibition against both Gram-positive and Gram-negative bacteria. The tested compounds exhibited MIC values ranging from 0.5 to 8 µg/mL, supporting their development as new antimicrobial agents.

Antitumor Efficacy

In vitro assays conducted by the National Cancer Institute revealed that certain benzothiazole derivatives demonstrated GI50 values as low as 0.1 µM against melanoma cell lines, suggesting strong potential for further development into antitumor therapies .

Comparison with Similar Compounds

Research Findings and Gaps

• Antimicrobial Potential: Bromophenyl-substituted ethanesulfonic acids () show promising MIC/MBC values, but 2-(3-bromophenyl)ethanesulfonic acid’s activity remains untested .
• Buffer Capacity: The compound’s pKa and buffering range need experimental validation.
• Industrial Relevance : Market reports (–13) focus on amine-containing buffers (e.g., CHES, TES), highlighting a gap in data for brominated variants .

Q & A

Q. Basic

• NMR : $^1$H NMR should show a singlet for the ethanesulfonic acid proton (δ 3.2–3.5 ppm) and aromatic protons (δ 7.2–7.8 ppm) split by bromine’s isotopic effect. $^{13}$C NMR confirms the sulfonic acid group (δ 45–50 ppm for -SO$_3$H adjacent carbons) .
• FT-IR : Strong S=O asymmetric stretching (~1350 cm$^{-1}$) and O-H stretching (~3400 cm$^{-1}$) .
• Mass Spectrometry : ESI-MS in negative mode typically shows [M-H]$^-$ peaks. High-resolution MS confirms molecular formula (e.g., C$_8$H$_7$BrO$_3$S requires m/z 260.930) .

How can researchers resolve discrepancies in reported melting points or purity levels of 2-(3-Bromophenyl)ethanesulfonic acid across different studies?

Advanced
Discrepancies often arise from impurities (e.g., residual solvents, unreacted precursors) or polymorphic forms. Strategies:

• DSC/TGA : Differentiate polymorphs by thermal behavior (e.g., sharp vs. broad melting endotherms) .
• HPLC-PDA : Quantify purity using reverse-phase C18 columns (acetonitrile/0.1% TFA mobile phase) with UV detection at 254 nm .
• Elemental Analysis : Confirm Br and S content (theoretical: Br 30.7%, S 12.3%) to rule out hygroscopicity or decomposition .

What strategies mitigate by-product formation during the sulfonation step in synthesizing 2-(3-Bromophenyl)ethanesulfonic acid?

Q. Advanced

• Controlled Sulfonation : Use slow addition of sulfonating agents (e.g., SO$_3$) in dichloromethane at -20°C to prevent over-sulfonation .
• Protecting Groups : Temporarily protect the phenyl ring’s reactive sites (e.g., nitro groups) before sulfonation, followed by deprotection .
• In Situ Quenching : Add NaHCO$_3$ immediately post-reaction to neutralize excess acid and stabilize the sulfonic acid group .

What are the primary research applications of 2-(3-Bromophenyl)ethanesulfonic acid in biochemical assays, and how does its structure influence these roles?

Basic
Its sulfonic acid group acts as a strong acid (pKa ~1.5), making it suitable for:

• Buffer Systems : In low-pH enzymatic assays (e.g., protease studies) where traditional buffers like MES (pKa 6.1) are ineffective .
• Ligand Design : The bromine substituent enhances electrophilicity, enabling coordination with metal catalysts in organometallic reactions .

How does the bromine substituent on the phenyl ring affect the acidity and reactivity of 2-(3-Bromophenyl)ethanesulfonic acid compared to non-halogenated analogs?

Q. Advanced

• Acidity Enhancement : Bromine’s electron-withdrawing effect increases sulfonic acid dissociation (lower pKa) by ~0.5 units compared to non-halogenated analogs .
• Reactivity : Bromine facilitates electrophilic aromatic substitution (e.g., Suzuki coupling) for functionalization, though steric hindrance at the 3-position may slow kinetics . Computational DFT studies (e.g., using Gaussian 16) model charge distribution to predict reactivity .

What are the optimal storage conditions for 2-(3-Bromophenyl)ethanesulfonic acid to ensure long-term stability?

Q. Basic

• Temperature : Store at 2–8°C in airtight containers to prevent hygroscopic degradation .
• Light Sensitivity : Protect from UV light (amber glass vials) to avoid bromine dissociation .
• Desiccants : Use silica gel packs to minimize moisture absorption, which can hydrolyze the sulfonic acid group .

How can computational chemistry methods predict the solubility and partition coefficients of 2-(3-Bromophenyl)ethanesulfonic acid in different solvent systems?

Q. Advanced

• QSPR Models : Train algorithms using datasets of sulfonic acids’ logP and solubility in solvents (e.g., water, DMSO). Key descriptors include molar volume, polar surface area, and H-bond donor count .
• COSMO-RS : Simulate solvation free energy to predict solubility trends (e.g., higher solubility in polar aprotic solvents like DMF vs. hexane) .